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Compound of Interest

Compound Name:
2-(2-Morpholin-4-ylethoxy)benzoic

acid

CAS No.: 179994-93-5

Cat. No.: B1310325

Get Quote

Executive Summary
2-(2-Morpholin-4-ylethoxy)benzoic acid (CAS: 179994-93-5) is a specialized pharmaceutical

intermediate used primarily in medicinal chemistry to introduce the 2-morpholinoethoxy

pharmacophore. This moiety is a critical structural motif in modern drug design, particularly

within kinase inhibitors and GPCR ligands, where it serves dual functions: enhancing aqueous

solubility via the basic morpholine ring and providing a flexible ether linker for optimal ligand-

protein binding interactions.

This technical guide provides a comprehensive analysis of its nomenclature, physicochemical

properties, synthesis protocols, and applications in drug development.

Nomenclature & Synonyms
Accurate identification is paramount in global supply chains and regulatory filings. The following

table consolidates the accepted synonyms and identifiers for this compound.
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Table 1: Chemical Identity & Synonyms
Category Identifier / Synonym

Common Name 2-(2-Morpholin-4-ylethoxy)benzoic acid

IUPAC Name 2-[2-(4-Morpholinyl)ethoxy]benzoic acid

CAS Registry Number 179994-93-5

Alternative Name 1 2-(2-Morpholinoethoxy)benzoic acid

Alternative Name 2 o-(2-Morpholinoethoxy)benzoic acid

Alternative Name 3 Benzoic acid, 2-[2-(4-morpholinyl)ethoxy]-

InChIKey
AGROLWZEYXFDEB-UHFFFAOYSA-N

(Predicted for parent structure)

Molecular Formula C₁₃H₁₇NO₄

Molecular Weight 251.28 g/mol

Physicochemical Profile
Understanding the physical properties of this intermediate is essential for optimizing reaction

conditions and predicting the pharmacokinetic behavior of downstream derivatives.

Table 2: Key Physicochemical Properties
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Property
Value
(Predicted/Experimental)

Significance in Drug
Design

LogP (Octanol/Water) ~1.2 - 1.5

Moderate lipophilicity; suitable

for oral bioavailability when

incorporated into larger

scaffolds.

pKa (Acid) ~3.5 - 4.0 (Carboxylic acid)

Typical for benzoic acids;

facilitates amide coupling

reactions.

pKa (Base) ~7.5 - 8.0 (Morpholine N)
Protonation at physiological pH

improves solubility.

Topological PSA ~66 Å²
Good membrane permeability

predictor (<140 Å²).

H-Bond Donors 1 (Carboxylic acid -OH)
Key for initial binding or further

derivatization.

H-Bond Acceptors 5
Facilitates interaction with

solvent and protein residues.

Synthesis & Manufacturing Protocol
The synthesis of 2-(2-Morpholin-4-ylethoxy)benzoic acid typically follows a Williamson Ether

Synthesis strategy. This approach is preferred for its scalability and the availability of starting

materials.

Retrosynthetic Analysis (Pathway Diagram)
The following diagram illustrates the logical disconnection of the target molecule into

commercially available precursors: Methyl Salicylate and 4-(2-Chloroethyl)morpholine.
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Figure 1: Two-step synthetic pathway involving O-alkylation followed by ester hydrolysis.[1]

Detailed Experimental Protocol
Step 1: O-Alkylation (Formation of the Ester)

Reagents: Methyl salicylate (1.0 eq), 4-(2-chloroethyl)morpholine hydrochloride (1.2 eq),

Potassium carbonate (

, 2.5 eq).

Solvent: Anhydrous DMF or Acetonitrile.

Procedure:

Charge the reaction vessel with Methyl salicylate and

in DMF.

Stir at room temperature for 30 minutes to facilitate deprotonation of the phenol.
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Add 4-(2-chloroethyl)morpholine hydrochloride portion-wise.

Heat the mixture to 80–100°C and monitor by TLC/LC-MS (typically 4–12 hours).

Workup: Cool to RT, pour into ice water, and extract with Ethyl Acetate. Wash organics

with brine, dry over

, and concentrate.

Step 2: Saponification (Hydrolysis to Acid)

Reagents: Methyl 2-(2-morpholinoethoxy)benzoate (Intermediate), Lithium Hydroxide (LiOH,

3.0 eq).

Solvent: THF:Water (3:1 mixture).

Procedure:

Dissolve the intermediate ester in THF/Water.

Add LiOH and stir at room temperature or mild heat (40°C) until the ester is consumed

(check by LC-MS).

Workup: Carefully adjust pH to ~4.0–5.0 using 1N HCl. The zwitterionic nature of the

product (acid + morpholine amine) requires careful pH control to maximize precipitation or

extraction efficiency (typically using n-Butanol or DCM/iPrOH).

Purification: Recrystallization from Ethanol/Ether or preparative HPLC if high purity (>99%)

is required.

Applications in Drug Design
This compound is a high-value building block for "Fragment-Based Drug Discovery" (FBDD).

Pharmacophore Utility
The 2-morpholinoethoxy group is a privileged structure in medicinal chemistry.

Solubility Enhancement: The morpholine nitrogen (
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) is protonated in the gastric environment, significantly improving the aqueous solubility of
lipophilic drug scaffolds.

Ether Linker: The 2-carbon ethoxy chain provides rotational freedom, allowing the

morpholine ring to orient itself into solvent-exposed regions of a protein binding pocket (e.g.,

the "solvent front" in kinase domains).

Structural Logic in Kinase Inhibitors
Many kinase inhibitors (e.g., Gefitinib, Erlotinib) utilize similar alkoxy-morpholine side chains to

improve physicochemical properties.

Functional Role
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Figure 2: Functional decomposition of the 2-(2-Morpholin-4-ylethoxy)benzoic acid moiety in

drug design.

Analytical Characterization Standards
To ensure the integrity of this reagent in research workflows, the following analytical criteria

should be met:

HPLC Purity: >98% (detection at 254 nm).
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1H NMR (DMSO-d6):

~12.5 ppm (s, 1H, -COOH)

~7.4-7.8 ppm (m, 4H, Aromatic)

~4.2 ppm (t, 2H, -O-CH2-)

~3.6 ppm (m, 4H, Morpholine O-CH2)

~2.7 ppm (t, 2H, -N-CH2-)

~2.5 ppm (m, 4H, Morpholine N-CH2)

Mass Spectrometry (ESI+):

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 6504230, 2-(2-Morpholin-4-ylethoxy)benzoic acid. Retrieved from [Link]

RCSB PDB.Ligand Summary for Related Morpholino-ethoxy Structures. Retrieved from

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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